9,9-dichloro-9H-xanthene

• CAS No.: 20735-05-1
• Molecular Formula: C13H8Cl2O
• Molecular Weight: 251.10 g/mol
• IUPAC Name: 9,9-dichloroxanthene
• InChI: InChI=1S/C13H8Cl2O/c14-13(15)9-5-1-3-7-11(9)16-12-8-4-2-6-10(12)13/h1-8H
• InChI Key: SGGIHYKPQIJQJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)(Cl)Cl

Description

9,9-Dichloro-9H-xanthene (C₁₃H₈Cl₂O, molecular weight 255.11 g/mol) is a halogenated derivative of the xanthene core, featuring two chlorine atoms at the 9-position. The xanthene scaffold, a tricyclic system consisting of two benzene rings fused to a central oxygen-containing ring, is widely modified for applications in materials science, pharmaceuticals, and organic synthesis .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key parameters for 9,9-dichloro-9H-xanthene and analogous derivatives:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	References
9H-Xanthene	C₁₃H₁₀O	182.22	Parent compound (no substituents)	Baseline for comparison; used in dye synthesis
9,9-Dimethyl-9H-xanthene	C₁₅H₁₄O	210.27	-CH₃ at 9-position	Enhanced hydrophobicity; intermediate in organometallic synthesis
9-Methoxy-9-(2-methoxyphenyl)-9H-xanthene	C₂₁H₁₈O₃	318.35	-OCH₃ at 9-position and aryl group	High thermal stability (T₅% decomposition >250°C); crystal engineering applications
9H-Xanthene-9-sulfonyl chloride	C₁₃H₉ClO₃S	280.73	-SO₂Cl at 9-position	Reactive sulfonating agent; used in polymer chemistry
9,9-Dichloro-9H-xanthene	C₁₃H₈Cl₂O	255.11	-Cl at 9-position (two atoms)	Hypothesized reactivity in cross-coupling reactions; potential halogen bond donor	N/A

Substituent Effects on Properties

• Electron-Withdrawing vs. Electron-Donating Groups :

  • Chlorine (electron-withdrawing) at the 9-position increases electrophilicity, making 9,9-dichloro-9H-xanthene more reactive toward nucleophilic substitution compared to 9,9-dimethyl derivatives (electron-donating -CH₃ groups) .
  • Methoxy groups (-OCH₃) enhance solubility in polar solvents and stabilize charge-transfer complexes, as seen in OLED host materials .

• Thermal Stability :

  • 9,9-Dimethyl substitution improves thermal stability (e.g., decomposition temperatures >400°C in spirobifluorene derivatives) . Chlorine substituents may lower thermal stability due to weaker C-Cl bonds but enhance flame retardancy.
• Crystallographic Data: Methoxy-substituted xanthenes exhibit monoclinic crystal systems (e.g., P2₁/c space group) with unit cell dimensions such as a = 8.0665 Å, b = 9.7653 Å, c = 21.3191 Å . Chlorinated analogs are expected to have denser packing due to halogen interactions.